Cas no 627875-30-3 (1-Pentanol, 3-[(4-methoxyphenyl)amino]-2-methyl-, (2S,3R)-)

• Product Name: 1-Pentanol, 3-[(4-methoxyphenyl)amino]-2-methyl-, (2S,3R)-
• CAS No: 627875-30-3
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 431255
• PubChem ID: 11310628
• Update Time: 2025-04-19

1-Pentanol, 3-[(4-methoxyphenyl)amino]-2-methyl-, (2S,3R)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanol, 3-[(4-methoxyphenyl)amino]-2-methyl-, (2S,3R)-
• (2S,3R)-3-(4-methoxyanilino)-2-methylpentan-1-ol
• 627875-30-3
• DTXSID90461964

• Inchi： 1S/C13H21NO2/c1-4-13(10(2)9-15)14-11-5-7-12(16-3)8-6-11/h5-8,10,13-15H,4,9H2,1-3H3/t10-,13-/m1/s1
• InChI Key： MYOCAOFPFUBSLH-ZWNOBZJWSA-N
• SMILES： OC[C@@H](C)[C@@H](CC)NC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 223.15733
• Monoisotopic Mass: 223.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.49